5-Bromo-2-(4-chlorophenyl)pyridine

• CAS No.: 88345-92-0
• Molecular Formula: C11H7BrClN
• Molecular Weight: 268.53 g/mol
• IUPAC Name: 5-bromo-2-(4-chlorophenyl)pyridine
• InChI: InChI=1S/C11H7BrClN/c12-9-3-6-11(14-7-9)8-1-4-10(13)5-2-8/h1-7H
• InChI Key: ONKGKVXCZKAHKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(C=C2)Br)Cl

Description

5-Bromo-2-(4-chlorophenyl)pyridine is a useful research compound. Its molecular formula is C11H7BrClN and its molecular weight is 268.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under an N2 atmosphere 11 mL 2 M Na2CO3 solution and 240 mg (0.21 mmol) tetrakis-triphenylphosphane-palladium are added to a solution of 3.00 g (10.6 mmol) 5-bromo-2-iodo-pyridine and 3.37 g (21.1 mmol) 4-chlorophenyl-boric acid in 60 mL 1,4-dioxane and 15 mL MeOH and the reaction mixture is heated to 110° C. for 3 h. The mixture is evaporated down i.vac., the residue is combined with 50 mL water, 10 mL 3% NH3 solution and 150 mL EtOAc, the organic phase is separated off and dried over Na2SO4. After the desiccant and solvent have been eliminated the residue is purified by chromatography (silica gel, cyc).